Cas no 847171-99-7 (1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-bromo-2,3,4,5-tetrahydro-)

1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-bromo-2,3,4,5-tetrahydro- structure
847171-99-7 structure
Product Name:1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-bromo-2,3,4,5-tetrahydro-
CAS No:847171-99-7
MF:C16H17BrN2O2S
MW:381.287381887436
CID:1827590
Update Time:2024-11-27

1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-bromo-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-bromo-2,3,4,5-tetrahydro-
    • Benzenamine, 3-[(8-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)sulfonyl]-
    • Inchi: 1S/C16H17BrN2O2S/c17-13-8-7-12-4-1-2-9-19(16(12)10-13)22(20,21)15-6-3-5-14(18)11-15/h3,5-8,10-11H,1-2,4,9,18H2
    • InChI Key: FMFAGGXSFWZKHU-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC(S(N2C3=CC(Br)=CC=C3CCCC2)(=O)=O)=C1

Experimental Properties

  • Density: 1.520±0.06 g/cm3(Predicted)
  • Boiling Point: 554.1±60.0 °C(Predicted)
  • pka: 2.79±0.10(Predicted)
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